1-(2-(dimethylamino)ethyl)-5-(4-ethoxy-3-methoxyphenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one

• IUPAC Name: 1-[2-(dimethylamino)ethyl]-2-(4-ethoxy-3-methoxyphenyl)-3-(furan-2-carbonyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C22H26N2O6/c1-5-29-15-9-8-14(13-17(15)28-4)19-18(20(25)16-7-6-12-30-16)21(26)22(27)24(19)11-10-23(2)3/h6-9,12-13,19,26H,5,10-11H2,1-4H3
• InChI Key: XWYMJWNEDGRWEQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2C(=C(C(=O)N2CCN(C)C)O)C(=O)C3=CC=CO3)OC
• Molecular Formula: C22H26N2O6
• Molecular Weight: 414.5 g/mol

Description

1-(2-(dimethylamino)ethyl)-5-(4-ethoxy-3-methoxyphenyl)-4-(furan-2-carbonyl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H26N2O6 and its molecular weight is 414.458. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The chemical compound is related to pyrrole and furan derivatives, which have been extensively studied for their versatile applications in scientific research. One relevant study involves the synthesis and characterization of ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate, a pyrrole chalcone derivative. This compound was synthesized through aldol condensation and confirmed via spectroscopic analyses. The study explored its quantum chemical properties, indicating potential applications in designing molecules with specific interaction sites and behaviors, crucial for developing novel heterocyclic compounds such as oxiranes, oxazoles, pyrazoles, and pyran derivatives (Singh, Rawat, & Sahu, 2014).

Photolysis and Heterocyclic Synthesis

Another study focused on the photochemical preparation of 2-Dimethylaminophenylfurans, -Pyrroles, and -Thiophenes from the photolysis of 4-chloro-N,N-dimethylaniline in the presence of furan, pyrrole, and thiophene derivatives. This process showcases the high regio- and chemoselectivity of the reaction, leading to the smooth production of these heterocyclic compounds, which can be further used in various chemical syntheses and material science applications (Guizzardi, Mella, Fagnoni, & Albini, 2000).

Computational Studies and Dimer Formation

Computational studies on related compounds, such as ethyl 4-[3-(4-dimethylamino-phenyl)-acryloyl]-3,5-dimethyl-1H-pyrrole-2-carboxylate, have been conducted to explore their vibrational analysis and dimer formation in the solid state. These studies provide insights into the binding energies, hydrogen bonding, and the potential of these compounds for forming new heterocyclic compounds, as well as their application as non-linear optical materials due to their first hyperpolarizability properties (Singh, Rawat, & Sahu, 2014).

Chemical Libraries and Heterocyclic Chemistry

The use of similar compounds as starting materials in alkylation and ring closure reactions has been explored to generate structurally diverse libraries of compounds. These libraries can be instrumental in drug discovery and the development of new materials, showcasing the broad applicability of such chemical frameworks in synthetic and medicinal chemistry (Roman, 2013).